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Compound of Interest

Compound Name: O-Benzyl Posaconazole-d4

Cat. No.: B026984

For Researchers, Scientists, and Drug Development Professionals

Introduction

0O-Benzyl Posaconazole-d4 is a deuterated analog of O-Benzyl Posaconazole and serves as
a precursor to labeled Posaconazole.[1][2] It is often utilized as an internal standard in
analytical methodologies, such as liquid chromatography-mass spectrometry (LC-MS), for the
guantification of Posaconazole in biological matrices. Accurate preparation and handling of O-
Benzyl Posaconazole-d4 solutions are critical for the reliability and reproducibility of such
assays. These application notes provide detailed protocols for the preparation of O-Benzyl
Posaconazole-d4 solutions and discuss stability considerations.

Physicochemical Properties
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Property

Value

Chemical Formula

CaaHa4D4aF2NsO4

Molecular Weight 794.92 g/mol [1][2][3]
CAS Number 1246818-95-0[1][2][3]
Appearance Light Purple Foam[2]
Slightly soluble in Chloroform and Methanol.[4]
Posaconazole (the non-benzylated, non-
Solubility deuterated analog) is soluble in DMSO and

dimethylformamide at approximately 0.5 mg/mL.

[5]

Storage (Solid)

Store at 2-8°C in a refrigerator[2] or at -20°C for

long-term storage (up to 3 years).[6]

Solution Preparation Protocols

The following protocols outline the preparation of stock and working solutions of O-Benzyl

Posaconazole-d4. It is recommended to handle the compound and its solutions in a well-

ventilated area, using appropriate personal protective equipment.

Preparation of a 1 mg/mL Stock Solution in DMSO

Materials:

o 0O-Benzyl Posaconazole-d4 solid

o Dimethyl sulfoxide (DMSO), anhydrous

o Calibrated analytical balance

e Class A volumetric flasks

o Pipettes and tips

e \ortex mixer

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://clearsynth.com/product/o-benzyl-posaconazole-d4
https://www.pharmaffiliates.com/en/1246818-95-0-o-benzyl-posaconazole-d4-pasti012320.html
https://www.pharmaffiliates.com/en/parentapi/posaconazole-impurities
https://clearsynth.com/product/o-benzyl-posaconazole-d4
https://www.pharmaffiliates.com/en/1246818-95-0-o-benzyl-posaconazole-d4-pasti012320.html
https://www.pharmaffiliates.com/en/parentapi/posaconazole-impurities
https://www.pharmaffiliates.com/en/1246818-95-0-o-benzyl-posaconazole-d4-pasti012320.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB92503160_EN.htm
https://cdn.caymanchem.com/cdn/insert/14737.pdf
https://www.pharmaffiliates.com/en/1246818-95-0-o-benzyl-posaconazole-d4-pasti012320.html
https://www.medchemexpress.com/posaconazole-d4.html
https://www.benchchem.com/product/b026984?utm_src=pdf-body
https://www.benchchem.com/product/b026984?utm_src=pdf-body
https://www.benchchem.com/product/b026984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Ultrasonic bath
Protocol:

» Allow the O-Benzyl Posaconazole-d4 vial to equilibrate to room temperature before
opening to prevent condensation.

o Accurately weigh a suitable amount of O-Benzyl Posaconazole-d4 solid (e.g., 1 mg) using
a calibrated analytical balance.

o Transfer the weighed solid to a Class A volumetric flask of the appropriate size (e.g., 1 mL).
e Add a small amount of DMSO to the flask to dissolve the solid.

o Gently swirl the flask to facilitate dissolution. If necessary, use a vortex mixer for a few
seconds or an ultrasonic bath for a few minutes to ensure complete dissolution.

e Once the solid is completely dissolved, add DMSO to the flask up to the calibration mark.
e Cap the flask and invert it several times to ensure a homogeneous solution.

o Transfer the stock solution to a properly labeled amber vial for storage.

Preparation of Working Solutions

Working solutions can be prepared by diluting the stock solution with an appropriate solvent,
typically the mobile phase used in the analytical method or a solvent compatible with the
biological matrix.

Example: Preparation of a 10 pg/mL Working Solution

Materials:

e 1 mg/mL O-Benzyl Posaconazole-d4 stock solution in DMSO
e Methanol (or other suitable solvent)

¢ Volumetric flasks and pipettes
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Protocol:

Pipette 100 pL of the 1 mg/mL O-Benzyl Posaconazole-d4 stock solution into a 10 mL
volumetric flask.

Add methanol to the flask up to the calibration mark.

Cap the flask and invert it several times to ensure thorough mixing.

This working solution is now ready for use or for further dilutions.

Stability and Storage

The stability of O-Benzyl Posaconazole-d4 solutions is crucial for accurate analytical results.
While specific stability data for this deuterated compound is not extensively available, the
following guidelines are based on general knowledge of deuterated standards and the parent
compound, Posaconazole.

Storage Conditions

Solution Type Storage Temperature Recommended Duration
Stock Solution (in DMSO) -80°C Up to 6 months[6]
-20°C Up to 1 month[6]

] ] Short-term (e.g., during a
Working Solutions 2-8°C
sequence of analyses)

Note: It is crucial to minimize freeze-thaw cycles of the stock solution. Aliquoting the stock
solution into smaller, single-use vials is highly recommended.

Factors Affecting Stability

o Temperature: Elevated temperatures can accelerate degradation. Solutions should be stored
at the recommended low temperatures.

o Light: Posaconazole has been shown to be susceptible to photolytic degradation.[1]
Therefore, it is advisable to protect O-Benzyl Posaconazole-d4 solutions from light by using
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amber vials or by wrapping the containers in aluminum foil.

e pH: While Posaconazole is relatively stable to acid and base hydrolysis[7][8], it is good
practice to avoid storing solutions in strongly acidic or basic conditions unless necessitated
by the experimental protocol.

o Oxidation: Posaconazole is susceptible to oxidative degradation.[7][9] Therefore, it is
recommended to use high-purity, degassed solvents for solution preparation and to minimize
the headspace in storage vials.

o Deuterium Exchange: Deuterated standards can sometimes undergo deuterium-hydrogen
exchange, especially in aqueous solutions or under certain pH conditions.[7][8] The position
of the deuterium labels on the O-Benzyl Posaconazole-d4 molecule should be considered

for its stability against exchange.

Experimental Workflows (Diagrams)
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‘Store Working Solution
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Caption: Workflow for the preparation of O-Benzyl Posaconazole-d4 stock and working
solutions.
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Stability Assessment Logic
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Caption: Key factors influencing the stability of O-Benzyl Posaconazole-d4 solutions and
corresponding mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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